5,5-Dimethyl-2-{[4-(methylsulfanyl)anilino]methylene}-1,3-cyclohexanedione

• IUPAC Name: 3-hydroxy-5,5-dimethyl-2-[(4-methylsulfanylphenyl)iminomethyl]cyclohex-2-en-1-one
• InChI: InChI=1S/C16H19NO2S/c1-16(2)8-14(18)13(15(19)9-16)10-17-11-4-6-12(20-3)7-5-11/h4-7,10,18H,8-9H2,1-3H3
• InChI Key: WOWCKVXMVLBLPF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)C=NC2=CC=C(C=C2)SC)O)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

5,5-Dimethyl-2-{[4-(methylsulfanyl)anilino]methylene}-1,3-cyclohexanedione (DMSAC) is a cyclic organic compound with a unique chemical structure. It has been widely studied by scientists due to its potential applications in various areas, such as organic synthesis, medicinal chemistry, and drug design. In

Scientific Research Applications

Synthesis and Chemical Characterization

5,5-Dimethyl-1,3-cyclohexanedione, a related compound, has been used in various synthetic processes. For instance, it has been involved in the synthesis of biologically active compounds through reactions with different reagents (Jeyachandran, 2021). Additionally, its crystal structure and properties have been characterized, providing insights into its chemical behavior (Zhang et al., 2013).

Catalytic and Environmental Applications

Research indicates that compounds similar to 5,5-Dimethyl-1,3-cyclohexanedione can be used in environmentally friendly catalytic processes. For example, a study demonstrated its use in the synthesis of derivatives catalyzed by urea under ultrasonic conditions, highlighting the potential for green chemistry applications (Li et al., 2012).

Material Science and Crystallography

The compound has been explored in material science, particularly in crystallography. Studies have detailed its crystalline properties and potential for further applications in this field (Klaus & Margaretha, 1991).

Organic Chemistry and Molecular Reactions

In organic chemistry, it serves as a precursor in various molecular reactions. Its reactivity and the products of its reactions have been extensively studied, providing valuable insights for organic chemists (Tonkikh et al., 2002).

Analytical Chemistry Applications

The compound has been utilized in analytical chemistry for the trace analysis of aldehydes, showcasing its usefulness as a reagent in precise chemical measurements (Mopper et al., 1983).

Green Chemistry and Sustainable Synthesis

Emphasizing the importance of sustainable practices in chemistry, studies have shown the use of related compounds in the green synthesis of various derivatives, indicating its role in promoting environmentally responsible chemical processes (Pal, 2020).

Future Directions

The future directions for research on a compound depend on its properties and potential applications. Without specific information on this compound, it’s difficult to predict future directions.